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Compound of Interest

Compound Name: Neolancerin

Cat. No.: B11934351

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Neolancerin. The following
procedural guidance outlines the necessary personal protective equipment (PPE), handling
protocols, and disposal plans to ensure a safe laboratory environment.

Quantitative Safety Data Summary

A summary of key quantitative data for Neolancerin is presented below for quick reference.
This information is critical for risk assessment and procedural planning.

Parameter Value Source

PubChem[1], DC
Molecular Formula C19H18010 Chemicals[2], FINETECH
INDUSTRY][3], TargetMol[4]

PubChem[1], DC

Molecular Weight 406.34 g/mol )
Chemicals[2], TargetMol[4]
ICso (HL-60 cells) 86.63 uM TargetMol[4]
Storage Temperature -20°C (Powder) DC Chemicals[2][5]
-80°C (in Solvent) DC Chemicals[2][5]
Solubility in DMSO 60 mg/mL (147.66 mM) TargetMol[4]
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Personal Protective Equipment (PPE) Requirements

The following personal protective equipment is mandatory when handling Neolancerin to

minimize exposure and ensure personal safety.[5]

Protection Type

Specification

Rationale

Eye Protection

Safety goggles with side-

shields

Protects eyes from splashes

and airborne particles.[5]

Hand Protection

Protective gloves (e.g., Nitrile)

Prevents skin contact with the

chemical.[5]

Body Protection

Impervious clothing (e.g., Lab

coat)

Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

Suitable respirator

Required to prevent inhalation
of dust or aerosols, especially
when handling the powdered
form.[5]

Experimental Protocol: In Vitro Cytotoxicity Assay

for Neolancerin

This protocol outlines the methodology to determine the half-maximal inhibitory concentration

(ICs0) of Neolancerin on a human cancer cell line, such as HL-60 promyelocytic leukemia

cells.

1. Cell Culture and Seeding:

e Culture HL-60 cells in appropriate media supplemented with fetal bovine serum and

antibiotics.

e Maintain cells in an incubator at 37°C with 5% COs-.
o Seed the cells into 96-well plates at a predetermined density and allow them to adhere

overnight.

2. Compound Preparation and Treatment:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b11934351?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45963.html
https://dcchemicals.com/msds/MSDS_DC45963.html
https://dcchemicals.com/msds/MSDS_DC45963.html
https://dcchemicals.com/msds/MSDS_DC45963.html
https://dcchemicals.com/msds/MSDS_DC45963.html
https://www.benchchem.com/product/b11934351?utm_src=pdf-body
https://www.benchchem.com/product/b11934351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Prepare a stock solution of Neolancerin in a suitable solvent, such as DMSO.[4]

» Create a series of dilutions of Neolancerin in the cell culture medium.

» Remove the old medium from the 96-well plates and add the medium containing the different
concentrations of Neolancerin. Include a vehicle control (medium with DMSO) and a
negative control (untreated cells).

3. Incubation and Viability Assay:

 Incubate the treated cells for a specified period (e.g., 48 or 72 hours).

 After incubation, assess cell viability using a standard method such as the MTT or MTS
assay.

» Measure the absorbance at the appropriate wavelength using a plate reader.

4. Data Analysis:

o Calculate the percentage of cell viability for each concentration relative to the vehicle control.
» Plot the cell viability against the logarithm of the Neolancerin concentration.
o Determine the ICso value by fitting the data to a dose-response curve.

Neolancerin Handling and Disposal Workflow

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of Neolancerin in a laboratory setting.
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Caption: Workflow for safe handling and disposal of Neolancerin.
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Operational Plans

Handling and Storage:

Always handle Neolancerin in a well-ventilated area to avoid inhalation of dust or aerosols.

[5]

Avoid contact with skin and eyes.[5]

Store Neolancerin in a tightly sealed container in a cool, dry, and well-ventilated place.[5]
Keep the compound away from direct sunlight and sources of ignition.[5]

For long-term storage, maintain the powdered form at -20°C and solutions at -80°C.[2][5]
Accidental Release Measures:

In case of a spill, ensure adequate ventilation and evacuate personnel from the immediate
area.[5]

Wear full personal protective equipment during cleanup.[5]

For liquid spills, absorb the material with a non-combustible, inert material such as sand or
diatomite.[5]

For solid spills, carefully sweep or scoop the material to avoid creating dust.
Decontaminate the spill area and equipment by scrubbing with alcohol.[5]

Collect all contaminated materials in a designated, sealed container for proper disposal.[5]
Disposal Plan:

» All waste containing Neolancerin, including contaminated PPE and absorbent materials,
must be treated as chemical waste.

» Dispose of all waste materials in accordance with federal, state, and local environmental
regulations.[5]
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e Do not dispose of Neolancerin down the drain or in the regular trash.[5]
o Ensure that waste containers are properly labeled with the contents.

o Contact your institution's environmental health and safety department for specific disposal
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-neolancerin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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